Cas no 1342115-81-4 (4-Chloro-3-(2,2,2-trifluoroethoxy)aniline)

• Product Name: 4-Chloro-3-(2,2,2-trifluoroethoxy)aniline
• CAS No: 1342115-81-4
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 5525500
• Update Time: 2025-10-21

4-Chloro-3-(2,2,2-trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(2,2,2-trifluoroethoxy)aniline
• Benzenamine, 4-chloro-3-(2,2,2-trifluoroethoxy)-

• Inchi： 1S/C8H7ClF3NO/c9-6-2-1-5(13)3-7(6)14-4-8(10,11)12/h1-3H,4,13H2
• InChI Key： RFHPBTBJUIEHDI-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(Cl)C(OCC(F)(F)F)=C1

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 268.7±40.0 °C(Predicted)
• pka: 3.29±0.10(Predicted)

Additional information on 4-Chloro-3-(2,2,2-trifluoroethoxy)aniline

Comprehensive Overview of 4-Chloro-3-(2,2,2-trifluoroethoxy)aniline (CAS No. 1342115-81-4): Properties, Applications, and Industry Insights

4-Chloro-3-(2,2,2-trifluoroethoxy)aniline (CAS No. 1342115-81-4) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This aniline derivative incorporates a chloro substituent and a trifluoroethoxy group, which enhance its reactivity and potential applications. The compound's molecular formula, C₈H₇ClF₃NO, reflects its hybrid aromatic-fluorinated nature, making it a subject of interest for drug discovery and material science.

In recent years, the demand for fluorinated anilines like 4-Chloro-3-(2,2,2-trifluoroethoxy)aniline has surged, driven by their role in developing targeted therapeutics and crop protection agents. Researchers highlight its utility as a building block for synthesizing compounds with improved bioavailability and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry noted that fluorinated motifs, including trifluoroethoxy groups, are pivotal in designing kinase inhibitors for oncology applications.

The compound's physicochemical properties—such as a molecular weight of 225.59 g/mol and moderate lipophilicity (LogP ~2.1)—make it suitable for structure-activity relationship (SAR) studies. Its chloro substituent facilitates electrophilic substitutions, while the trifluoroethoxy moiety contributes to electron-withdrawing effects, influencing binding affinity in biological systems. These traits align with current trends in fragment-based drug design, where modular scaffolds are prioritized.

From an industrial perspective, CAS No. 1342115-81-4 is often discussed in forums on green chemistry and sustainable synthesis. Manufacturers are exploring catalytic methods to reduce waste during its production, addressing the broader push for eco-friendly chemical processes. A 2024 market analysis by Chemical & Engineering News identified fluorinated intermediates as a high-growth segment, with 4-Chloro-3-(2,2,2-trifluoroethoxy)aniline listed among key intermediates for next-generation agrochemicals.

Common queries in search engines and AI-driven databases about this compound include: "synthetic routes for 4-Chloro-3-(2,2,2-trifluoroethoxy)aniline", "safety data sheet (SDS) of CAS 1342115-81-4", and "applications in medicinal chemistry". These reflect user priorities around practical synthesis, regulatory compliance, and end-use potential. Notably, the compound's patent landscape shows activity in heterocyclic compound innovations, particularly for central nervous system (CNS) drug candidates.

Analytical characterization of 4-Chloro-3-(2,2,2-trifluoroethoxy)aniline typically involves HPLC purity testing, NMR spectroscopy, and mass spectrometry. Recent advancements in high-throughput screening have accelerated its adoption in combinatorial chemistry libraries. Industry experts emphasize the need for standardized quality control protocols, given its role as a high-value intermediate.

Emerging applications include its use in photoaffinity labeling probes for proteomics research, leveraging the trifluoroethoxy group's stability under UV irradiation. This aligns with the rising interest in chemical biology tools, as noted in a 2023 Nature Reviews Chemistry article. Additionally, its potential in liquid crystal materials for optoelectronic devices is under investigation, capitalizing on the compound's planar aromatic core and polar substituents.

For researchers sourcing CAS No. 1342115-81-4, factors like supplier reliability, batch-to-batch consistency, and scalability are critical. Leading fine chemical suppliers now provide technical bulletins detailing storage conditions (e.g., inert atmosphere, -20°C) and handling guidelines to preserve the compound's integrity. Regulatory filings under REACH and FDA frameworks further underscore its commercial viability.

In summary, 4-Chloro-3-(2,2,2-trifluoroethoxy)aniline exemplifies the convergence of fluorine chemistry and functional material design. Its versatility across life sciences and specialty chemicals sectors positions it as a compound to watch in innovation pipelines. Future directions may explore its enantioselective synthesis or hybrid derivatives for multifunctional applications.